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Compound of Interest

Compound Name: BB-22

Cat. No.: B592823 Get Quote

The emergence of novel psychoactive substances, including the synthetic cannabinoid BB-22
(QUCHIC), presents a significant challenge for forensic and clinical toxicology. Accurate

identification of BB-22 intake relies on the detection of its metabolites in biological samples.

This guide provides a comparative overview of the confirmation of BB-22 metabolites with a

focus on the use of reference standards, supported by experimental data from published

research.

Metabolic Pathways of BB-22
BB-22 undergoes extensive metabolism in the body. The primary metabolic transformations

include ester hydrolysis and oxidation. The loss of the quinolinyl side-chain via ester hydrolysis

is a major biotransformation pathway.[1] Further metabolism can occur through hydroxylation of

the indole or cyclohexylmethyl structures, as well as glucuronidation.[1] One of the key

metabolites identified is BB-22 3-carboxyindole. However, it is important to note that this

metabolite is not specific to BB-22, as it has also been identified as a minor metabolite of other

synthetic cannabinoids like MDMB-CHMICA and ADB-CHMICA.[1] Therefore, to confirm BB-22
intake, it is recommended to also target other, more specific metabolites such as isomers of

BB-22 3-carboxyindole-hydroxycyclohexylmethyl.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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